methyl 4-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)amino]benzoate

• IUPAC Name: methyl 4-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)amino]benzoate
• InChI: InChI=1S/C13H13N3O3/c1-8-7-11(17)16-13(14-8)15-10-5-3-9(4-6-10)12(18)19-2/h3-7H,1-2H3,(H2,14,15,16,17)
• InChI Key: UTNSVGAYDHWYON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol

Description

Methyl 4-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)amino]benzoate, also known as MBOB, is a chemical compound that has garnered interest in the scientific community due to its potential applications in various fields. In

Scientific Research Applications

Methyl 4-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)amino]benzoate has shown potential as a fluorescent probe for the detection of nucleic acids. It has also been used in the development of new anti-cancer agents. In addition, this compound has been investigated as a potential inhibitor of enzymes involved in the biosynthesis of folic acid.

Mechanism of Action

Methyl 4-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)amino]benzoate is believed to bind to nucleic acids, specifically DNA, through intercalation. This binding can affect the structure and function of DNA, leading to various biological effects.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth of certain cancer cell lines. In addition, this compound has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)amino]benzoate in lab experiments is its fluorescent properties, which make it useful for detection and imaging. However, this compound has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on methyl 4-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)amino]benzoate. One area of interest is its potential as a therapeutic agent for cancer. Further investigation into its mechanism of action and effects on cancer cells could lead to the development of new anti-cancer drugs. Additionally, research could explore the use of this compound in other applications, such as in the detection of other biomolecules or in the development of new imaging techniques.

Synthesis Methods

The synthesis of methyl 4-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)amino]benzoate involves the reaction of 4-aminobenzoic acid with 4-methyl-6-oxo-1,6-dihydropyrimidine-2-carboxylic acid ethyl ester in the presence of a suitable coupling agent. The resulting product is then treated with methyl iodide to obtain this compound.